Cas no 28393-01-3 (5,7-Hexadecadiynoic Acid)
5,7-Hexadecadiynoic Acid structure
Product Name:5,7-Hexadecadiynoic Acid
CAS No:28393-01-3
MF:C16H24O2
MW:248.360565185547
CID:239457
PubChem ID:24878286
Update Time:2025-04-19
5,7-Hexadecadiynoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5,7-Hexadecadiynoicacid
- 5,6-hexadecadiynoic acid
- 544027_ALDRICH
- ACMC-20am72
- AG-E-91077
- CTK0J9672
- Hexadeca-5,7-diinsaeure
- MLS-0111585.0001
- SBB008800
- hexadeca-5, 7-diynoic acid
- 28393-01-3
- CHEMBL1319451
- DTXSID10584220
- BDBM46140
- hexadeca-5,7-diynoic acid
- 5,7-Hexadecadiynoic acid, 97%
- 5,7-Hexadecadiynoic acid
- J-017054
- SCHEMBL417244
- cid_16217011
- RPTNONNBJKKVEV-UHFFFAOYSA-N
- 5,7-Hexadecadiynoic Acid
-
- MDL: MFCD03695477
- Inchi: 1S/C16H24O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h2-8,13-15H2,1H3,(H,17,18)
- InChI Key: RPTNONNBJKKVEV-UHFFFAOYSA-N
- SMILES: OC(CCCC#CC#CCCCCCCCC)=O
Computed Properties
- Exact Mass: 248.17772
- Monoisotopic Mass: 248.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.2
Experimental Properties
- Color/Form: Not available
- Density: 0.978
- Melting Point: 44-48 °C (lit.)
- Boiling Point: 414.545°C at 760 mmHg
- Flash Point: >230 °F
- Refractive Index: 1.493
- PSA: 37.3
- Vapor Pressure: 0.0±2.1 mmHg at 25°C
- Solubility: Not available
5,7-Hexadecadiynoic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5,7-Hexadecadiynoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 544027-1G |
5,7-Hexadecadiynoic Acid |
28393-01-3 | 1g |
¥2821.63 | 2023-12-04 | ||
| TRC | H283900-50mg |
5,7-Hexadecadiynoic Acid |
28393-01-3 | 50mg |
$190.00 | 2023-05-18 | ||
| TRC | H283900-250mg |
5,7-Hexadecadiynoic Acid |
28393-01-3 | 250mg |
$873.00 | 2023-05-18 | ||
| TRC | H283900-500mg |
5,7-Hexadecadiynoic Acid |
28393-01-3 | 500mg |
$1499.00 | 2023-05-18 | ||
| TRC | H283900-750mg |
5,7-Hexadecadiynoic Acid |
28393-01-3 | 750mg |
$ 1800.00 | 2023-09-07 |
5,7-Hexadecadiynoic Acid Related Literature
-
Hongli Zhang,Junjie Cheng,Qiang Zhou,Qijin Zhang,Gang Zou Soft Matter 2020 16 5203
-
Max Weston,Andy-Hoai Pham,Jennessa Tubman,Yuan Gao,Angie Davina Tjandra,Rona Chandrawati Mater. Adv. 2022 3 4088
-
Junwei Tang,Max Weston,Rhiannon P. Kuchel,Fabio Lisi,Kang Liang,Rona Chandrawati Mater. Adv. 2020 1 1745
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